![molecular formula C7H14ClNO3 B6199040 methyl 2-(3-methoxyazetidin-3-yl)acetate hydrochloride CAS No. 2680537-39-5](/img/no-structure.png)
methyl 2-(3-methoxyazetidin-3-yl)acetate hydrochloride
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Overview
Description
Methyl 2-(3-methoxyazetidin-3-yl)acetate hydrochloride, abbreviated as MAH, is an organic compound used in a variety of scientific research applications. It is a white, crystalline solid that is soluble in water and has a molecular weight of 317.8 g/mol. MAH is an important synthetic intermediate used in the production of pharmaceuticals, agrochemicals, and other organic compounds. MAH has also been used in a variety of biological and biochemical studies due to its ability to act as a reagent and substrate in various enzymatic reactions. The purpose of
Scientific Research Applications
MAH has been used in a variety of scientific research applications, including biochemical and physiological studies. MAH has been used to study the mechanism of enzyme-catalyzed reactions, as well as to study the effects of various drugs on the body. MAH has also been used as a reagent in organic synthesis, as a substrate in enzymatic reactions, and as a tool for drug discovery.
Mechanism of Action
The mechanism of action of MAH is not yet fully understood. It is known, however, that MAH can act as a reagent and substrate in various enzymatic reactions. MAH can also interact with certain enzymes and proteins in the body, which may lead to changes in the biochemical and physiological effects of the drug.
Biochemical and Physiological Effects
The biochemical and physiological effects of MAH are not yet fully understood. MAH has been shown to interact with certain enzymes and proteins in the body, which may lead to changes in the biochemical and physiological effects of the drug. Additionally, MAH has been used in a variety of biochemical and physiological studies due to its ability to act as a reagent and substrate in various enzymatic reactions.
Advantages and Limitations for Lab Experiments
The advantages of using MAH in laboratory experiments include its low cost, its availability, and its ability to act as a reagent and substrate in various enzymatic reactions. The limitations of using MAH in laboratory experiments include its relatively low solubility in water, its instability in the presence of light, and its potential to interact with certain enzymes and proteins in the body.
Future Directions
Future research on MAH could focus on further elucidating its mechanism of action, its biochemical and physiological effects, and its potential applications in drug discovery. Additionally, research could be conducted to determine the optimal conditions for synthesizing MAH in the laboratory and to explore potential new uses for MAH in scientific research. Finally, research could be conducted to identify potential new reagents and substrates that could be used in combination with MAH in enzymatic reactions.
Synthesis Methods
MAH is synthesized by a two-step process. The first step involves the reaction of ethyl acetoacetate with 3-methoxyazetidin-3-ol in the presence of anhydrous potassium carbonate, which produces the intermediate methyl 2-(3-methoxyazetidin-3-yl)acetate. The second step involves the addition of hydrochloric acid to the intermediate, which produces MAH. This synthesis method is relatively simple and can be carried out in a laboratory with the proper equipment and reagents.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(3-methoxyazetidin-3-yl)acetate hydrochloride involves the reaction of 3-methoxyazetidine with methyl chloroacetate in the presence of a base, followed by hydrolysis and acidification to obtain the hydrochloride salt.", "Starting Materials": [ "3-methoxyazetidine", "methyl chloroacetate", "base (e.g. sodium hydroxide)", "acid (e.g. hydrochloric acid)", "solvents (e.g. ethanol, water)" ], "Reaction": [ "Step 1: 3-methoxyazetidine is reacted with methyl chloroacetate in the presence of a base to form methyl 2-(3-methoxyazetidin-3-yl)acetate.", "Step 2: The product from step 1 is hydrolyzed with water to form the corresponding carboxylic acid.", "Step 3: The carboxylic acid is then acidified with hydrochloric acid to form the hydrochloride salt of methyl 2-(3-methoxyazetidin-3-yl)acetate." ] } | |
2680537-39-5 | |
Molecular Formula |
C7H14ClNO3 |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
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